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Compound of Interest

Compound Name: 3-Thiophenecarbonitrile

Cat. No.: B159127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Thiophenecarbonitrile (CAS

No: 1641-09-4), a key heterocyclic building block in organic synthesis and medicinal chemistry.

This document details its physicochemical properties, synthesis and purification protocols,

analytical characterization, and safety information. Additionally, it explores the known biological

activities of related thiophene derivatives, offering insights into potential applications for drug

discovery and development.

Core Properties of 3-Thiophenecarbonitrile
3-Thiophenecarbonitrile, also known as 3-cyanothiophene, is a sulfur-containing heterocyclic

compound with the chemical formula C₅H₃NS.[1] Its thiophene core and nitrile functional group

make it a versatile intermediate for the synthesis of a wide range of more complex molecules.

[2]

Physicochemical and Spectroscopic Data
The key physical, chemical, and spectroscopic properties of 3-Thiophenecarbonitrile are

summarized in the tables below for easy reference.
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Property Value Reference(s)

CAS Number 1641-09-4 [1]

Molecular Formula C₅H₃NS [1][3]

Molecular Weight 109.15 g/mol [1][4]

Boiling Point 82 °C @ 10 mmHg

Density 1.2 g/mL at 25 °C

Refractive Index (n20/D) 1.5630

Flash Point 85.56 °C (closed cup)

Spectroscopic Data Description Reference(s)

Mass Spectrum (EI)
Major peaks (m/z): 109 (M+),

45
[3][4]

Infrared Spectrum

Key absorptions characteristic

of C-H, C=C (aromatic), and

C≡N stretching.

[5]

¹H-NMR Spectrum

Spectral data is available for

related compounds, providing

a basis for characterization.

[6]

¹³C-NMR Spectrum

Spectral data for related

compounds can be used for

structural elucidation.

[7]

Synthesis and Purification Protocols
The synthesis of 3-Thiophenecarbonitrile can be achieved through several routes. A common

and effective method involves the cyanation of a 3-halothiophene, such as 3-bromothiophene.

The purification of the final product is typically carried out using distillation or chromatography.
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Experimental Protocol: Synthesis of 3-
Thiophenecarbonitrile from 3-Bromothiophene
This protocol is a generalized procedure based on established chemical principles for the

cyanation of aryl halides.

Materials:

3-Bromothiophene

Copper(I) cyanide (CuCN)

Anhydrous N,N-dimethylformamide (DMF) or other suitable polar aprotic solvent

Inert gas (e.g., Nitrogen or Argon)

Quenching solution (e.g., aqueous ferric chloride and hydrochloric acid)

Extraction solvent (e.g., diethyl ether or ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Magnetic stirrer and heat source

Dropping funnel

Inert gas supply

Separatory funnel

Rotary evaporator

Procedure:
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Set up the reaction apparatus under an inert atmosphere.

To the three-necked flask, add copper(I) cyanide and the anhydrous solvent.

Heat the mixture to reflux with vigorous stirring.

Add 3-bromothiophene dropwise to the refluxing mixture.

Continue to heat the reaction mixture at reflux for several hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding the quenching solution to decompose the excess

cyanide.

Extract the product with an appropriate organic solvent.

Wash the combined organic layers with brine, and dry over an anhydrous drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Experimental Protocol: Purification
Distillation: Given its boiling point, vacuum distillation is a suitable method for purifying 3-
Thiophenecarbonitrile.[8][9]

Set up a vacuum distillation apparatus.

Place the crude 3-Thiophenecarbonitrile in the distillation flask.

Gradually reduce the pressure and begin heating.

Collect the fraction that distills at the expected boiling point under the applied vacuum.

Column Chromatography: For smaller scale purification or to remove impurities with similar

boiling points, column chromatography can be employed.[10]
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Select a suitable stationary phase (e.g., silica gel) and a mobile phase (e.g., a mixture of

hexane and ethyl acetate).

Pack the chromatography column with the stationary phase.

Dissolve the crude product in a minimal amount of the mobile phase and load it onto the

column.

Elute the column with the mobile phase, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent to obtain purified 3-
Thiophenecarbonitrile.

Analytical Characterization
The identity and purity of synthesized 3-Thiophenecarbonitrile can be confirmed using a

variety of analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to

determine the purity of the sample and confirm its molecular weight.[4][11][12]

Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for

the thiophene ring and the nitrile group (C≡N stretch typically around 2220-2260 cm⁻¹).[5]

[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of the molecule by analyzing the chemical shifts and coupling

constants of the hydrogen and carbon atoms in the thiophene ring.

Biological Activity and Potential Applications in
Drug Development
While direct studies on the biological activity of 3-Thiophenecarbonitrile are not extensively

reported in the reviewed literature, the thiophene scaffold is a well-established pharmacophore

present in numerous bioactive compounds and approved drugs.[2][7][14] Derivatives of 3-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b159127?utm_src=pdf-body
https://www.benchchem.com/product/b159127?utm_src=pdf-body
https://www.benchchem.com/product/b159127?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-3-carbonitrile
https://www.mdpi.com/1420-3049/26/22/7003
https://www.scirp.org/pdf/ijamsc_2015032413531004.pdf
https://webbook.nist.gov/cgi/inchi?ID=C1641094&Mask=80
https://www1.udel.edu/chem/fox/Chem333/Fall2013/Chem333Fall2013/Welcome_files/IR%20handout.pdf
https://www.benchchem.com/product/b159127?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/expert-insights-3-thiophenecarbonitrile-pharmaceutical-rd-uf
https://www.mdpi.com/1420-3049/21/2/222
https://pmc.ncbi.nlm.nih.gov/articles/PMC10734950/
https://www.benchchem.com/product/b159127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


thiophenecarbonitrile, particularly 2-aminothiophenes, have been investigated for a range of

therapeutic applications.

Antimicrobial Activity: Various thiophene derivatives have demonstrated significant

antibacterial and antifungal properties.[15][16][17] These compounds can exhibit activity

against drug-resistant bacterial strains.[15]

Anticancer Activity: Thiophene-containing molecules have been shown to induce cytotoxicity

in cancer cell lines through mechanisms such as apoptosis.[14]

Central Nervous System (CNS) Applications: The thiophene ring is a key component of

several CNS-active drugs, including the antipsychotic olanzapine, for which a derivative of 3-
thiophenecarbonitrile is a known intermediate.[18][19]

The presence of the nitrile group in 3-Thiophenecarbonitrile provides a versatile handle for

further chemical modifications, allowing for the synthesis of a diverse library of compounds for

biological screening.

Safety and Handling
3-Thiophenecarbonitrile is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated fume hood.

Hazard Classifications:

Acute Toxicity, Oral (Harmful if swallowed)[4]

Acute Toxicity, Dermal (Harmful in contact with skin)[4]

Acute Toxicity, Inhalation (Harmful if inhaled)[4]

Skin Irritation[4]

Serious Eye Irritation[4]

Recommended Personal Protective Equipment (PPE):

Safety goggles or face shield
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Chemically resistant gloves

Protective clothing

Respiratory protection if working outside of a fume hood

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.
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Caption: Workflow for the synthesis and purification of 3-Thiophenecarbonitrile.
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Caption: Generalized mechanism of the Gewald reaction for aminothiophene synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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